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Compound of Interest

Compound Name: Tert-butyl 2-methylpropanoate

Cat. No.: B095702 Get Quote

An In-depth Technical Guide to the Hazards and Handling of tert-Butyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards, handling, and safety

precautions for tert-butyl isobutyrate. The information is compiled from various safety data

sheets and chemical databases to ensure a thorough understanding for professionals working

with this compound.

Chemical and Physical Properties
tert-Butyl isobutyrate is a flammable liquid with a sweet odor.[1] Understanding its physical and

chemical properties is fundamental to its safe handling and use in experimental settings.
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Property Value Source

Molecular Formula C8H16O2 [2]

Molecular Weight 144.21 g/mol [3]

Appearance Colorless liquid [1]

Odor Sweet [1]

Boiling Point/Range
147 - 149 °C / 296.6 - 300.2 °F

@ 1013 hPa
[1]

Melting Point/Range -81 °C / -113.8 °F [1]

Flash Point 38 °C / 100.4 °F (Closed Cup) [1]

Autoignition Temperature 432 °C / 809.6 °F [1]

Specific Gravity 0.856 [1]

Vapor Density 4.97 [1]

Solubility 1 g/L @ 20 °C in water [1]

Hazard Identification and Classification
tert-Butyl isobutyrate is classified as a flammable liquid and is known to cause skin and eye

irritation.[3][4]

Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Signal Word: Danger[3]
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Toxicological Information
The toxicological data for tert-butyl isobutyrate is limited. Acute toxicity is low, but it can be an

irritant upon contact.[4]

Toxicity Test Species Route Value Source

Acute Oral

Toxicity (LD50)
Rat Oral >5000 mg/kg [4]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal >5000 mg/kg [4]

Key Toxicological Hazards:

Skin Contact: Causes skin irritation. Can be absorbed through the skin.[4]

Eye Contact: Causes eye irritation.[4]

Inhalation: May cause respiratory tract irritation.[4]

Ingestion: Low toxicity.[4]

Chronic Toxicity:

Carcinogenic, Mutagenic, and Teratogenic Effects: Not available.[4]

Developmental Toxicity: Not available.[4]

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with tert-

butyl isobutyrate.

General Handling Precautions:

Wear suitable protective clothing, including gloves and eye/face protection.[4]

Avoid contact with skin and eyes.[4]
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Do not breathe gas, fumes, vapor, or spray.[4]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[1]

Use only in a well-ventilated area or under a fume hood.[1][4]

Ground and bond container and receiving equipment to prevent static discharge.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Use only non-sparking tools.[1]

Storage:

Store in a segregated and approved area.[4]

Keep the container in a cool, well-ventilated area.[4]

Keep the container tightly closed and sealed until ready for use.[4]

Store locked up.[1]

Experimental Protocols
While specific experimental protocols for tert-butyl isobutyrate are not readily available, the

following general procedures for handling flammable and irritant liquids should be followed.

Protocol for Dispensing:

Ensure all work is conducted in a properly functioning chemical fume hood.

Wear appropriate personal protective equipment (PPE): flame-resistant lab coat, chemical

splash goggles, and chemical-resistant gloves.

Ground the dispensing container and the receiving vessel to prevent the buildup of static

electricity.

Use a funnel for transferring the liquid to minimize splashing.
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If using a syringe, ensure it is compatible with the chemical and use a Luer-lock syringe to

prevent accidental needle detachment.

After dispensing, securely close both containers.

Clean any spills immediately with an appropriate absorbent material.

Protocol for a Small-Scale Reaction:

Set up the reaction apparatus in a chemical fume hood.

Ensure all glassware is dry and free of contaminants.

Add tert-butyl isobutyrate to the reaction vessel using a grounded syringe or cannula.

Maintain an inert atmosphere if the reaction is sensitive to air or moisture.

Monitor the reaction temperature to prevent overheating, as vapors can form explosive

mixtures with air.

Upon completion, quench the reaction carefully, considering the reactivity of the products.

Emergency Procedures
Fire Fighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, water spray,

or carbon dioxide.[4]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[5]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[6] Containers may explode when heated.[1] Hazardous combustion

products include carbon oxides (CO, CO2).[4]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[1]
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Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.[7]

Remove all sources of ignition.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, diatomite, acid binders)

and place in a suitable container for disposal.[4]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of tert-butyl

isobutyrate in a research environment.
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Hazard Identification & Risk Assessment

Control Measures & Implementation

Experimental Execution & Post-Experiment

Identify Chemical Hazards
(Flammable, Irritant)

Review Safety Data Sheet (SDS)

Assess Experimental Risks
(Scale, Conditions, Equipment)

Develop Standard Operating Procedure (SOP)

Select Appropriate Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Implement Safe Handling & Storage Procedures

Ensure Engineering Controls are Functional
(Fume Hood, Eyewash Station, Safety Shower)

Verify Emergency Preparedness
(Spill Kit, Fire Extinguisher)

Conduct Experiment Following SOP

Properly Quench & Work-up Reaction

Decontaminate Glassware & Work AreaSegregate & Label Waste

Dispose of Hazardous Waste According to Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of tert-butyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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